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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles behind the hydrophobicity of Aerosil
R 805, a specialty fumed silica engineered for a wide range of applications, particularly within
the pharmaceutical industry. Through an examination of its surface chemistry, quantitative
analysis of its hydrophobic character, and detailed experimental protocols, this document
provides a comprehensive resource for professionals in research and drug development.

The Genesis of Hydrophobicity in Aerosil R 805

Aerosil R 805 is a high-purity amorphous, anhydrous, colloidal silicon dioxide that has
undergone a specialized surface modification process.[1][2][3][4] The inherent nature of
untreated fumed silica is hydrophilic, owing to the presence of silanol groups (Si-OH) on its
surface.[5] These groups readily interact with water molecules through hydrogen bonding,
making the silica easily wettable by water.

The defining characteristic of Aerosil R 805, its hydrophobicity, is achieved by chemically
treating the surface with an organosilane, specifically an octylsilane.[6][7] This process
transforms the hydrophilic surface into a hydrophobic one by replacing the polar silanol groups
with non-polar octyl groups.[5] This chemical modification is pivotal to its performance in
various applications.

The degree of hydrophobicity can be quantified, and one common measure is "methanol
wettability.” This metric indicates the volume percentage of methanol in a methanol-water
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mixture required to cause sedimentation of 50% of the tested silica. A higher methanol
wettability value corresponds to a greater degree of hydrophobicity.[8][9]

Below is a diagram illustrating the surface modification process that imparts hydrophobicity to

fumed silica.
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Figure 1: Surface modification of fumed silica to produce hydrophobic Aerosil R 805.

Quantitative Analysis of Aerosil R 805 Properties

The physical and chemical properties of Aerosil R 805 are critical to its performance. The

following table summarizes key quantitative data for this material.
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Property Value Test Method
Specific Surface Area (BET) 125 - 175 m3/g ISO 9277

Carbon Content 45-6.5% Internal Method
Loss on Drying (2h at 105°C) <05% ISO 787-2

pH (in 4% aqueous dispersion) 3.5-5.5 DIN EN I1SO 787-9
Tamped Density Approx. 60 g/L ISO 787-11
Methanol Wettability =40 Internal Method

Data sourced from manufacturer's technical data sheets.[6][7][10]

Experimental Protocols for Characterizing
Hydrophobicity and Powder Flow

Accurate characterization of Aerosil R 805 is essential for its effective implementation in drug
development and other scientific applications. The following sections provide detailed
methodologies for key experiments.

Determination of Powder Wettability by the Washburn
Method

The Washburn method is a widely used technique to determine the contact angle of a liquid
with a powder.[1][11][12] It is based on measuring the rate of liquid penetration into a packed
powder bed.

Objective: To determine the water contact angle of Aerosil R 805.

Materials:

e Force tensiometer

o Powder sample holder with a permeable bottom (e.g., filter paper or sintered glass)

e Aerosil R 805 powder
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High-purity n-hexane (for determination of the material constant)

Deionized water

Balance

Spatula

Procedure:

e Preparation of the Powder Sample:

o Accurately weigh a defined amount of Aerosil R 805 powder.

o Carefully and consistently pack the powder into the sample holder to ensure a uniform
packing density. The reproducibility of the packing is crucial for accurate results.[13]

o Determination of the Material Constant (C):

[e]

Mount the packed sample holder onto the force tensiometer.

o Bring a vessel containing n-hexane into contact with the bottom of the sample holder. N-
hexane is used as it is assumed to completely wet the silica, meaning the contact angle is
0° (cos 6 =1).[14]

o The tensiometer will record the mass of n-hexane absorbed into the powder bed over
time.

o The material constant 'C' is calculated from the initial linear portion of the plot of the
squared mass versus time using the Washburn equation: m2/t=C * p2* g * cos(0) / n
where:

» m = mass of the liquid absorbed
» t=time

= C = material constant
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p = density of the liquid (n-hexane)

o = surface tension of the liquid (n-hexane)

n = viscosity of the liquid (n-hexane)

0 = contact angle (0° for n-hexane)

o Measurement of the Water Contact Angle:
o Use a fresh, identically packed sample of Aerosil R 805.
o Replace the n-hexane with deionized water.
o Repeat the measurement, recording the mass of water absorbed over time.

o Using the determined material constant 'C', and the known properties of water (density,
surface tension, and viscosity), calculate the water contact angle () from the slope of the
m?2 vs. t plot.[12]

Characterization of Powder Flow Properties using a
Shear Cell Tester

The flowability of a powder is a critical parameter in pharmaceutical manufacturing, particularly
for tableting.[15] A shear cell tester is used to quantify the flow properties of powders.[16][17]
[18]

Objective: To determine the flow function and angle of internal friction of a powder blend
containing Aerosil R 805.

Materials:
e Ring shear cell tester (e.g., Schulze ring shear tester)

o Powder blend (e.g., active pharmaceutical ingredient (API), excipients, and a specified
concentration of Aerosil R 805)

e Spatula
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e Balance
Procedure:
e Sample Preparation:

o Prepare a homogenous powder blend containing the desired concentration of Aerosil R
805.

e Loading the Shear Cell:

o Carefully load the powder blend into the shear cell.
» Consolidation:

o Apply a known normal stress to the powder bed to consolidate it to a specific state.
e Pre-shear:

o Shear the consolidated powder bed until a steady-state flow is achieved. This creates a
defined shear plane.

e Shear to Failure:

o Reduce the normal stress to a lower value and then apply a shear stress until the powder
bed fails (yields). Record the shear stress at failure.

e Generating the Yield Locus:
o Repeat steps 4 and 5 with different normal stresses to obtain a series of failure points.
o Plot the shear stress at failure versus the normal stress to generate the yield locus.

o Data Analysis:
o From the yield locus, determine the powder's cohesion and angle of internal friction.[19]

o By constructing Mohr's circles, the unconfined yield strength and the major principal
consolidation stress can be determined.
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o Plotting the unconfined yield strength against the major principal consolidation stress gives
the flow function of the powder. A higher flow function indicates better flowability.[18]

Application in Drug Development: Enhancing
Powder Flow in Tableting

Aerosil R 805 is widely used as a glidant in pharmaceutical formulations to improve the
flowability of powder blends.[20][21] Poor powder flow can lead to issues such as inconsistent
tablet weight and content uniformity during the direct compression tableting process.[15][22]
The hydrophobic nature of Aerosil R 805 reduces the cohesive forces between particles,
allowing them to flow more freely.

The following diagram illustrates the logical workflow of a direct compression tableting process
incorporating Aerosil R 805 as a glidant.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.youtube.com/watch?v=c1Tv9KPfdsw
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.researchgate.net/publication/324552971_Influence_of_Material_Properties_on_the_Effectiveness_of_Glidants_Used_to_Improve_the_Flowability_of_Cohesive_Pharmaceutical_Powders
https://en.hifull.com/application/pharmaceuticals/
https://www.pharmtech.com/view/porous-silica-gel-glidants-aid-direct-tablet-compression
https://pmc.ncbi.nlm.nih.gov/articles/PMC4084700/
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Formulation Development

API and Excipients Aerosil R 805
(e.g., Filler, Binder, Disintegrant) (Glidant)

|

/

\

Ble&ding

Geometric Dilution
(if required for low dose API)

v

V-Blender or Bin Blender

Pre-Con 'pression

Powder Flow Characterization
(e.g., Shear Cell Analysis)

Optimized Powder Blend

Compyession

Y

Tablet Press

Post-Compression

Tablet Quality Control
(Weight, Hardness, Friability, Content Uniformity)

Click to download full resolution via product

page

Figure 2: Workflow for direct compression tableting with Aerosil R 805 as a glidant.

Conclusion
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The hydrophobicity of Aerosil R 805, imparted by its octylsilane surface treatment, is a
fundamental property that dictates its functionality in a multitude of scientific and industrial
applications. For researchers and professionals in drug development, a thorough
understanding of this characteristic, coupled with robust experimental characterization, is
essential for optimizing formulation performance and ensuring product quality. The
methodologies and data presented in this guide offer a foundational resource for harnessing
the unique properties of Aerosil R 805.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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